Cas no 2034264-11-2 (2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone)

• Product Name: 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone
• CAS No: 2034264-11-2
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 5876988
• PubChem ID: 121017045
• Update Time: 2025-06-10

2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-(3-phenylazepan-1-yl)ethan-1-one
• 2034264-11-2
• 2-cyclopropyl-1-(3-phenylazepan-1-yl)ethanone
• AKOS026688726
• F6464-0051
• 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone

• Inchi： 1S/C17H23NO/c19-17(12-14-9-10-14)18-11-5-4-8-16(13-18)15-6-2-1-3-7-15/h1-3,6-7,14,16H,4-5,8-13H2
• InChI Key： AVOOYKPKCORMOK-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 257.177964357g/mol
• Monoisotopic Mass: 257.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone

Professional Introduction to Compound with CAS No. 2034264-11-2 and Product Name: 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone

The compound with the CAS number 2034264-11-2 and the product name 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropyl group and a phenylazepane moiety in its structure imparts unique chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone stands out as a compound that embodies the latest trends in molecular design. The cyclopropyl group, known for its stability and ability to enhance binding affinity, plays a crucial role in the compound's pharmacological profile. Meanwhile, the phenylazepane ring system contributes to its complex spatial arrangement, which is essential for interacting with biological targets.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SARs) in drug design. The molecular structure of 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone has been meticulously optimized to maximize its biological activity while minimizing potential side effects. Studies have shown that the cyclopropyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

The phenylazepane moiety is particularly noteworthy, as it has been identified as a key pharmacophore in several bioactive molecules. This moiety is known to exhibit strong binding interactions with various biological targets, including enzymes and receptors. The incorporation of this group into 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone suggests that it may possess significant therapeutic potential, particularly in the treatment of neurological disorders and other conditions where targeted molecular interaction is critical.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of novel compounds with greater accuracy. Molecular modeling studies on 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone have revealed promising interactions with several key targets, including protein kinases and ion channels. These findings support the hypothesis that this compound could be developed into a lead molecule for new therapeutic agents.

The synthesis of 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. The use of advanced catalytic systems and optimized reaction conditions has significantly improved the efficiency of its synthesis, paving the way for large-scale production and further exploration.

In conclusion, 2-Cyclopropyl-1-(3-phenylazepan-1-yl)ethanone represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the discovery of new medicines that address unmet medical needs.